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Compound of Interest

Tetraethylammonium fluoride
Compound Name:
hydrate

Cat. No.: B1316254

Tetraethylammonium Fluoride Hydrate: A
Technical Safety and Handling Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and
handling precautions for tetraethylammonium fluoride hydrate. The information is compiled
from various safety data sheets (SDS) to ensure a thorough understanding of the potential
hazards and the necessary precautions for safe laboratory use. This document is intended to
supplement, not replace, formal safety training and institutional safety protocols.

Chemical Identification and Physical Properties

Tetraethylammonium fluoride hydrate is an organic salt utilized in various chemical
applications, including as a fluoride ion source and a phase transfer catalyst in organic
synthesis.[1] Its stability and ease of handling make it a preferred alternative to other fluoride
sources in the synthesis of fluorinated compounds crucial for pharmaceuticals, agrochemicals,
and materials science.[1]
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Property

Value

Source

Molecular Formula

CsH20FN - xH20

[1](21[3]

Molecular Weight (Anhydrous)

149.25 g/mol

(112131

White to beige or pale yellow

Appearance powder, crystals, or crystalline [11[3114]
powder.[1][3][4]
Melting Point 355 °C [1]
Solubility Soluble in water.[4] [4]
Odor Odorless [3]
- Hygroscopic; sensitive to
Stability [2][31[4]

moisture.[2][3][4]

Hazard Identification and Classification

Tetraethylammonium fluoride hydrate is classified as a hazardous substance. The GHS

hazard statements indicate that it is harmful if swallowed, in contact with skin, or inhaled. It

causes skin irritation and serious eye irritation, and may cause respiratory irritation.[5][6][7]
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed.[5]

Acute Toxicity, Oral Category 4
[61[7]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin.[5][6][7]
o ) H332: Harmful if inhaled.[5][6]
Acute Toxicity, Inhalation Category 4 7]
) ) o H315: Causes skin irritation.[2]
Skin Corrosion/Irritation Category 2
(51061171
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A/ 2 S
Irritation irritation.[2][5][6][7]

Specific Target Organ Toxicity - H335: May cause respiratory

Single Exposure (Respirator Category 3
J P (Resp Y gory irritation.[5][6][7]

tract irritation)

Signal Word: Warning[2][5]

Handling and Storage Precautions

Proper handling and storage are crucial to minimize the risks associated with
tetraethylammonium fluoride hydrate.

Engineering Controls

o Work in a well-ventilated area.[3][6][8] Use only outdoors or in a well-ventilated area.[2][3][5]

[6]

e Ensure that eyewash stations and safety showers are close to the workstation location.[3]

Personal Protective Equipment (PPE)
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PPE Type Specification

Weatr tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(US) approved standards.[3][5]

Wear protective gloves and clothing to prevent
Skin Protection skin exposure.[2][5][6][8] Consider fire/flame

resistant and impervious clothing.[5]

If exposure limits are exceeded or irritation is
) ) experienced, use a full-face respirator.[5] Under
Respiratory Protection - ) o
normal use conditions with adequate ventilation,

respiratory protection may not be needed.[2][3]

Safe Handling Practices

» Avoid contact with skin and eyes.[3][6][8]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][3][5][6]

Wash hands and any exposed skin thoroughly after handling.[2][3][5][6]

Do not eat, drink, or smoke when using this product.[5][6]

Keep containers securely sealed when not in use.[6]

Avoid formation of dust and aerosols.[8]

Storage Conditions

o Store in a cool, dry, and well-ventilated place.[3][9]
o Keep container tightly closed.[3][5]
o Store locked up.[3][5][6]

» Store under an inert atmosphere.[4]
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o Keep away from incompatible materials such as strong oxidizing agents.[3] The substance is
hygroscopic and should be protected from moist air or water.[2][3]

Emergency Procedures

First-Aid Measures
Exposure Route First-Aid Procedure

Remove person to fresh air and keep
) comfortable for breathing.[2][3][5] If not
Inhalation . . i o
breathing, give artificial respiration.[3] Get

medical attention if you feel unwell.[3][5]

Take off immediately all contaminated clothing.
i [6] Wash with plenty of soap and water.[2][3] If
Skin Contact - )
skin irritation occurs, get medical

advice/attention.[3][6]

Rinse cautiously with water for several minutes.

[2][3][5] Remove contact lenses, if present and
Eye Contact easy to do. Continue rinsing.[2][3][5] If eye

irritation persists, get medical advice/attention.

[3]L6]

) Rinse mouth.[3][5] Get medical help if you feel
Ingestion
unwell.[5]

Fire-Fighting Measures

o Use extinguishing media appropriate for the surrounding fire.

 In case of fire, hazardous decomposition products may be released, including nitrogen
oxides (NOXx), carbon monoxide (CO), carbon dioxide (CO3z), and gaseous hydrogen fluoride
(HF).[2][3]

» Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

[2][3]

Accidental Release Measures
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o Ensure adequate ventilation.[2][3]
e Avoid breathing dust.[3]
o Wear personal protective equipment.[2][3]

o For dry spills, use dry clean-up procedures and avoid generating dust.[6] Sweep up and
shovel into suitable containers for disposal.[3]

o Prevent spillage from entering drains or water courses.[6]

Toxicological and Ecological Information

Data Type Information

No specific acute toxicity data is available for
Acute Toxicit the product itself, but it is classified as harmful if
cute Toxici
Y swallowed, in contact with skin, or inhaled

based on its components.[3][5][6]

No information available. The components are

Carcinogenicity not listed as carcinogens by major agencies.[2]
[3]

Germ Cell Mutagenicity No data available.[2]

Reproductive Toxicity No data available.[10]

No data available for toxicity to fish, daphnia,
Ecological Toxicity algae, or microorganisms.[5] Do not let this

chemical enter the environment.[3]

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of
tetraethylammonium fluoride hydrate, from initial assessment to emergency response.
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Safe Handling Workflow for Tetraethylammonium Fluoride Hydrate
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Caption: Logical workflow for safe handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tetraethylammonium fluoride hydrate safety data sheet
(SDS) and handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1316254#tetraethylammonium-fluoride-hydrate-
safety-data-sheet-sds-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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